3-(phenylsulfanyl)-2,3,8,9,10,11-hexahydro[1]benzothieno[2',3':4,5]pyrimido[1,2-a]azepine-4,13(1H,7H)-dione

• Molecular Formula: C21H20N2O2S2
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 15-phenylsulfanyl-18-thia-2,9-diazatetracyclo[9.7.0.03,9.012,17]octadeca-1(11),2,12(17)-triene-10,16-dione
• InChI: InChI=1S/C21H20N2O2S2/c24-18-15(26-13-7-3-1-4-8-13)11-10-14-17-20(27-19(14)18)22-16-9-5-2-6-12-23(16)21(17)25/h1,3-4,7-8,15H,2,5-6,9-12H2
• InChI Key: BARFVUVDQJJCGT-UHFFFAOYSA-N
• SMILES: C1CCC2=NC3=C(C4=C(S3)C(=O)C(CC4)SC5=CC=CC=C5)C(=O)N2CC1

Description

3-(phenylsulfanyl)-2,3,8,9,10,11-hexahydro[1]benzothieno[2',3':4,5]pyrimido[1,2-a]azepine-4,13(1H,7H)-dione is a novel compound with potential applications in scientific research. The compound is a member of the benzothieno-pyrimido-azepine family and has been synthesized using a variety of methods. In

Mechanism of Action

The mechanism of action of 3-(phenylsulfanyl)-2,3,8,9,10,11-hexahydro[1]benzothieno[2',3':4,5]pyrimido[1,2-a]azepine-4,13(1H,7H)-dione is not fully understood. However, studies have suggested that the compound may act as an inhibitor of certain enzymes, such as kinases and proteases, or as an antagonist of certain receptors, such as G protein-coupled receptors. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
3-(phenylsulfanyl)-2,3,8,9,10,11-hexahydro[1]benzothieno[2',3':4,5]pyrimido[1,2-a]azepine-4,13(1H,7H)-dione has been shown to exhibit a range of biochemical and physiological effects. For example, the compound has been reported to inhibit the growth of cancer cells and to possess anti-inflammatory activity. Additionally, the compound has been shown to modulate the activity of ion channels, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(phenylsulfanyl)-2,3,8,9,10,11-hexahydro[1]benzothieno[2',3':4,5]pyrimido[1,2-a]azepine-4,13(1H,7H)-dione in lab experiments is its potent activity against a range of biological targets. This makes it a promising lead compound for the development of new drugs. However, one limitation of using this compound is its relatively complex synthesis method, which may limit its accessibility to researchers.

Future Directions

There are several future directions for the research and development of 3-(phenylsulfanyl)-2,3,8,9,10,11-hexahydro[1]benzothieno[2',3':4,5]pyrimido[1,2-a]azepine-4,13(1H,7H)-dione. One potential direction is the optimization of the compound's activity against specific biological targets. This could involve the synthesis of analogs or derivatives of the compound, or the use of computational methods to design new compounds with improved activity. Another direction is the evaluation of the compound's efficacy in animal models of disease, which could provide important insights into its potential as a therapeutic agent. Finally, further studies are needed to fully elucidate the mechanism of action of this compound, which could lead to the development of new drugs targeting specific biological pathways.

Synthesis Methods

The synthesis of 3-(phenylsulfanyl)-2,3,8,9,10,11-hexahydro[1]benzothieno[2',3':4,5]pyrimido[1,2-a]azepine-4,13(1H,7H)-dione has been reported in the literature using different methods. One of the most common methods involves the condensation of 2-(phenylsulfanyl)-3,4-dihydro-2H-benzo[e][1,3]oxazine-4,7-dione with 5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid under basic conditions. The resulting product is then subjected to further reactions to yield the final compound.

Scientific Research Applications

3-(phenylsulfanyl)-2,3,8,9,10,11-hexahydro[1]benzothieno[2',3':4,5]pyrimido[1,2-a]azepine-4,13(1H,7H)-dione has potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been shown to exhibit potent activity against a range of biological targets, including enzymes, receptors, and ion channels. This makes it a promising lead compound for the development of new drugs.